Cas no 138-12-5 (Atroscine)

Atroscine Properties

Names and Identifiers

• (1R,2R,4S,5R)-9-Methyl-3-oxa-9-azatricyclo[3.3.1.02,4]nonan-7-yl 3-hydroxy-2-phenylpropanoate
• (-)-Scopolamine
• HYOSCINE, EP STANDARD
• HYOSCINE
• Scopoderm TTS
• scopolamine
• (1alpha,2beta,4beta,5alpha,7beta)-alpha-(Hydroxymethyl)-benzeneacetic acid 9-methyl-3-oxa-9-azatricyclo[3.3.1.0(2,4)]non-7-yl ester
• Atroscine
• Azatricyclo [3.3.1.02,4] non-7-yl ester
• Benzeneaceticacid,α-(hydroxymethyl)-,(1α,2β,4β,5α,7β)-9-methyl-3-oxa-9-
• STECJAGHUSJQJN-SDODBCEQSA-N
• (1R,2R,4S,5S,7R)-9-methyl-3-oxa-9-azatricyclo[3.3.1.0,2,4]nonan-7-yl 3-hydroxy-2-phenylpropanoate
• FS-9601
• 51-34-3
• Scopolaminhydrobromid
• W-105903
• DTXSID8043812
• SCHEMBL6840787
• scopalamine
• EN300-28336725
• 138-12-5
• [(1S,2S,4R,5R)-9-methyl-3-oxa-9-azatricyclo[3.3.1.02,4]nonan-7-yl] 3-hydroxy-2-phenylpropanoate
• SCHEMBL24175406
• STECJAGHUSJQJN-QBMZJCKTSA-N
• (+/-)-Scopolamine
• AKOS015955512
• Benzeneacetic acid, alpha-(hydroxymethyl)-, 9-methyl-3-oxa-9-azatricyclo(3.3.1.0(2,4))non-7-yl ester, (1alpha,2beta,4beta,5alpha,7beta)-(+-)-
• +Expand

• MDL： MFCD05662373
• InChIKey： STECJAGHUSJQJN-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H21NO4/c1-18-13-7-11(8-14(18)16-15(13)22-16)21-17(20)12(9-19)10-5-3-2-4-6-10/h2-6,11-16,19H,7-9H2,1H3
• SMILES： OCC(C1C=CC=CC=1)C(OC1CC2N(C)C(C3C2O3)C1)=O

Computed Properties

• Exact Mass: 303.14700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 303.14705815g/mol
• Heavy Atom Count: 22
• Complexity: 418
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• LogP: 0.85600
• PSA: 62.30000
• Solubility: Slightly soluble (1.8 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),